Cas no 116786-35-7 (L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl-)

L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl- structure
116786-35-7 structure
Product Name:L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl-
CAS No:116786-35-7
MF:C45H72N12O15S
MW:1053.18958950043
CID:177193
PubChem ID:11105112
Update Time:2025-04-19

L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl- Chemical and Physical Properties

Names and Identifiers

    • L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl-
    • Buccalin
    • L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-seryl...
    • GLY-MET-ASP-SER-LEU-ALA-PHE-SER-GLY-GLY-LEU-NH2
    • GMDSLAFSGGL-NH2
    • H-GLY-MET-ASP-SER-LEU-ALA-PHE-SER-GLY-GLY-LEU-NH2
    • 116786-35-7
    • NCGC00167205-01
    • (3S)-3-[(2S)-2-(2-AMINOACETAMIDO)-4-(METHYLSULFANYL)BUTANAMIDO]-3-{[(1S)-1-{[(1S)-1-{[(1S)-1-{[(1S)-1-{[(1S)-1-({[({[(1S)-1-CARBAMOYL-3-METHYLBUTYL]CARBAMOYL}METHYL)CARBAMOYL]METHYL}CARBAMOYL)-2-HYDROXYETHYL]CARBAMOYL}-2-PHENYLETHYL]CARBAMOYL}ETHYL]CARBAMOYL}-3-METHYLBUTYL]CARBAMOYL}-2-HYDROXYETHYL]CARBAMOYL}PROPANOIC ACID
    • 116844-51-0
    • L-Leucinamide, glycyl-L-methionyl-L-alpha-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl-
    • Inchi: 1S/C45H72N12O15S/c1-23(2)14-28(38(47)65)52-36(62)20-48-35(61)19-49-40(67)32(21-58)56-43(70)30(16-26-10-8-7-9-11-26)53-39(66)25(5)50-42(69)29(15-24(3)4)54-45(72)33(22-59)57-44(71)31(17-37(63)64)55-41(68)27(12-13-73-6)51-34(60)18-46/h7-11,23-25,27-33,58-59H,12-22,46H2,1-6H3,(H2,47,65)(H,48,61)(H,49,67)(H,50,69)(H,51,60)(H,52,62)(H,53,66)(H,54,72)(H,55,68)(H,56,70)(H,57,71)(H,63,64)/t25-,27-,28-,29-,30-,31-,32-,33-/m0/s1
    • InChI Key: UAYHBJIRVVTXIJ-XSTSSERXSA-N
    • SMILES: S(C)CC[C@@H](C(N[C@@H](CC(=O)O)C(N[C@@H](CO)C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(NCC(NCC(N[C@H](C(N)=O)CC(C)C)=O)=O)=O)CO)=O)CC1C=CC=CC=1)=O)=O)CC(C)C)=O)=O)=O)NC(CN)=O

Computed Properties

  • Exact Mass: 1052.50000
  • Monoisotopic Mass: 1052.49608081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 44
  • Complexity: 1900
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.5
  • Topological Polar Surface Area: 463Ų

Experimental Properties

  • Density: 1.309±0.06 g/cm3(Predicted)
  • Boiling Point: 1574.0±65.0 °C(Predicted)
  • PSA: 463.17000
  • LogP: -0.58200

L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl- Pricemore >>

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